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Compound of Interest

Compound Name: N-(tert-butyl)isonicotinamide

CAS No.: 65321-30-4

Cat. No.: B1269645

Get Quote

N-(tert-butyl)isonicotinamide is a heterocyclic organic compound that serves as a crucial

building block in the landscape of modern medicinal chemistry.[1] As a derivative of isonicotinic

acid, it belongs to a class of compounds that has yielded cornerstone therapeutic agents, most

notably the anti-tubercular drug isoniazid.[2] The strategic modification of the isonicotinic acid

core, specifically at the carboxamide group, provides a powerful tool for modulating

pharmacokinetic and pharmacodynamic properties.[2] N-(tert-butyl)isonicotinamide is

primarily utilized as a key intermediate in the synthesis of more complex pharmaceutical

agents, particularly those targeting neurological disorders and infectious diseases.[1] Its unique

structure, featuring a sterically hindering tert-butyl group, makes it an object of interest for

developing novel enzyme inhibitors and ligands for biological receptors, thereby aiding in the

broader drug discovery process.[1]

Part 1: Molecular Structure and Physicochemical
Properties
The chemical identity of N-(tert-butyl)isonicotinamide is defined by a pyridine ring substituted

at the 4-position with an N-tert-butylated amide group. This structure imparts a specific set of

properties that are foundational to its utility.
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Structural Representation
The molecule's architecture consists of a planar, aromatic pyridine ring connected to a bulky,

non-planar tert-butyl group via an amide linkage.

Caption: Chemical structure of N-(tert-butyl)isonicotinamide.

Core Chemical Properties
The compound's identity and general characteristics are summarized below. This data is critical

for handling, storage, and experimental design.

Property Value Source(s)

IUPAC Name
N-(tert-butyl)pyridine-4-

carboxamide

Synonym(s) N-(tert-butyl)isonicotinamide

CAS Number 65321-30-4 [1]

Molecular Formula C₁₀H₁₄N₂O [1][3]

Molecular Weight 178.23 g/mol [1]

Physical Form Solid

Purity ≥98% (Typical)

Storage Conditions
Room temperature, sealed in a

dry environment
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The Influence of the tert-Butyl Group
The incorporation of the tert-butyl moiety is a deliberate synthetic choice with significant

downstream consequences for the molecule's behavior:

Lipophilicity: The alkyl nature of the tert-butyl group substantially increases the molecule's

lipophilicity compared to the parent isonicotinamide. This can enhance its ability to cross
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biological membranes, a key consideration in drug design.

Metabolic Stability: The steric bulk of the tert-butyl group provides a shield against enzymatic

degradation, particularly by amidases.[2] This can prolong the compound's in-vivo half-life,

potentially leading to improved therapeutic efficacy.[2]

Conformational Restriction: The group restricts rotation around the C-N amide bond,

influencing how the molecule presents itself to a biological target and potentially locking it

into a more bioactive conformation.

Part 2: Synthesis and Characterization
The synthesis of N-(tert-butyl)isonicotinamide is typically achieved through a standard

amidation reaction. The following protocol outlines a reliable method starting from isonicotinic

acid.

Experimental Protocol: Synthesis via Acyl Chloride
Intermediate
This two-step procedure is a robust and common method for forming the amide bond, involving

the activation of the carboxylic acid followed by reaction with the amine.

Step 1: Formation of Isonicotinoyl Chloride

Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube

(filled with CaCl₂).

Reagents: Add isonicotinic acid (1.0 eq) to the flask, followed by an excess of thionyl chloride

(SOCl₂, ~5.0 eq).

Reaction: Gently heat the mixture to reflux (approx. 75-80 °C) and maintain for 2-3 hours.

The reaction progress can be monitored by the cessation of HCl gas evolution.

Workup: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride

under reduced pressure (rotary evaporation). The resulting crude isonicotinoyl chloride is a

solid and can be used directly in the next step.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pdf.benchchem.com/1438/The_Pivotal_Role_of_the_sec_Butylamino_Group_in_Modulating_the_Bioactivity_of_Isonicotinic_Acid_Derivatives_A_Technical_Guide.pdf
https://pdf.benchchem.com/1438/The_Pivotal_Role_of_the_sec_Butylamino_Group_in_Modulating_the_Bioactivity_of_Isonicotinic_Acid_Derivatives_A_Technical_Guide.pdf
https://www.benchchem.com/product/b1269645/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-the-isonicotinamide-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality Insight:Thionyl chloride is a highly effective reagent for converting carboxylic

acids to acyl chlorides. This "activation" step transforms the poor hydroxyl leaving group of

the acid into an excellent chloride leaving group, making the carbonyl carbon highly

electrophilic and susceptible to nucleophilic attack by the amine.

Step 2: Amidation with tert-Butylamine

Setup: Dissolve the crude isonicotinoyl chloride in an anhydrous aprotic solvent (e.g.,

dichloromethane or THF) in a clean, dry flask under an inert atmosphere (e.g., nitrogen).

Reagents: Cool the solution in an ice bath (0 °C). In a separate flask, dissolve tert-

butylamine (1.1 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in the same

solvent.

Reaction: Add the amine/base solution dropwise to the cooled acyl chloride solution with

vigorous stirring. After the addition is complete, remove the ice bath and allow the reaction to

stir at room temperature for 4-6 hours.

Causality Insight:The reaction is performed at 0 °C to control the initial exothermic

reaction. Triethylamine is added to act as an acid scavenger, neutralizing the HCl

byproduct generated during the reaction. This prevents the protonation of the tert-

butylamine, ensuring it remains a potent nucleophile.

Purification:

Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ (to

remove any remaining acid) and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure.

The crude product is then purified by column chromatography on silica gel to yield pure N-
(tert-butyl)isonicotinamide.[2]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of N-(tert-butyl)isonicotinamide.

Spectroscopic Characterization
Structural confirmation of the synthesized product relies on standard spectroscopic techniques.

¹H NMR: The proton NMR spectrum is highly characteristic. It will show a sharp, intense

singlet at approximately δ 1.3 ppm, integrating to 9 protons, which corresponds to the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1269645/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-the-isonicotinamide-scaffold
https://www.benchchem.com/product/b1269645/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-the-isonicotinamide-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemically equivalent methyl protons of the tert-butyl group.[4] The aromatic region will

display two distinct signals for the pyridine ring protons, typically as doublets or multiplets.

¹³C NMR: The carbon spectrum will confirm the presence of all 10 carbon atoms. Key signals

include those for the quaternary and methyl carbons of the tert-butyl group, the carbonyl

carbon (δ ~165 ppm), and the four distinct aromatic carbons of the pyridine ring.[4][5]

Infrared (IR) Spectroscopy: The IR spectrum provides functional group information. Expect to

see a strong absorption band around 1650 cm⁻¹ corresponding to the C=O stretch of the

secondary amide (Amide I band).[6] A peak for the N-H stretch will appear in the region of

3300-3450 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺)

corresponding to the molecular weight of 178.23. A prominent fragment is often observed at

m/z = 57, corresponding to the stable tert-butyl cation.[7]

Part 3: Applications in Drug Discovery and Chemical
Biology
N-(tert-butyl)isonicotinamide is not typically an active pharmaceutical ingredient itself but

rather a valuable scaffold for building them.

Enzyme Inhibition: The isonicotinamide core is structurally related to nicotinamide, a key

biological molecule. This makes its derivatives, including N-(tert-butyl)isonicotinamide,

promising candidates for enzyme inhibitors.[1] For example, nicotinamide N-

methyltransferase (NNMT) is an enzyme implicated in cancer and metabolic diseases, and

its inhibitors often feature modified nicotinamide structures.[8][9] The tert-butyl group can be

used to probe hydrophobic pockets within an enzyme's active site, potentially enhancing

binding affinity and selectivity.

Intermediate for Complex Syntheses: Its primary role is that of a versatile intermediate.[1]

The pyridine nitrogen can be quaternized, or the ring can be further functionalized to build

more elaborate molecules with potential therapeutic value.

Ligand Development: The structure is used to create ligands for studying biochemical

pathways and receptor interactions.[1] The defined geometry and electronic properties of the
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pyridine ring, combined with the steric and lipophilic contributions of the tert-butyl group,

allow for systematic exploration of ligand-receptor binding requirements.

Conclusion
N-(tert-butyl)isonicotinamide represents a strategically important molecule in the field of

medicinal chemistry. Its well-defined structure, predictable chemical properties, and

straightforward synthesis make it an invaluable tool for researchers. The incorporation of the

tert-butyl group provides a reliable method for enhancing metabolic stability and lipophilicity,

key attributes in the design of effective therapeutic agents. As the quest for novel drugs

continues, the utility of such well-characterized and versatile building blocks remains

paramount to the innovation process in drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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